Cas no 69218-52-6 (2H-Benzotriazole-2-propanoic acid, ethyl ester)

• Product Name: 2H-Benzotriazole-2-propanoic acid, ethyl ester
• CAS No: 69218-52-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4148710
• PubChem ID: 3783568
• Update Time: 2025-06-13

2H-Benzotriazole-2-propanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole-2-propanoic acid, ethyl ester
• D84558
• SCHEMBL23880030
• DTXSID90876397
• Ethyl 3-(2H-benzo[d][1,2,3]triazol-2-yl)propanoate
• MFCD00965216
• ETHYL 3-(2H-1,2,3-BENZOTRIAZOL-2-YL)PROPANOATE
• 69218-52-6
• ethyl 3-(benzotriazol-2-yl)propanoate

• Inchi： 1S/C11H13N3O2/c1-2-16-11(15)7-8-14-12-9-5-3-4-6-10(9)13-14/h3-6H,2,7-8H2,1H3
• InChI Key： RYOBBRHSTOCMEJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2H-Benzotriazole-2-propanoic acid, ethyl ester

Introduction to 2H-Benzotriazole-2-propanoic acid, ethyl ester (CAS No. 69218-52-6)

2H-Benzotriazole-2-propanoic acid, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 69218-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its versatile applications in medicinal chemistry and material science. The presence of the propanoic acid ethyl ester moiety in its molecular framework contributes to its unique reactivity and potential utility in synthetic pathways.

The benzotriazole core of 2H-Benzotriazole-2-propanoic acid, ethyl ester is a fused tricyclic system consisting of three nitrogen atoms embedded within a six-membered aromatic ring. This structural motif is renowned for its ability to form stable complexes with metals, making it a valuable component in various catalytic and coordination chemistry applications. Additionally, benzotriazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties, which have spurred interest in exploring the pharmacological potential of compounds like 2H-Benzotriazole-2-propanoic acid, ethyl ester.

In recent years, advancements in synthetic methodologies have enabled the development of novel benzotriazole-based scaffolds for drug discovery. The ethyl ester functionality in CAS No. 69218-52-6 not only enhances the solubility and bioavailability of the compound but also provides a reactive site for further chemical modifications. These modifications are crucial for tailoring the compound’s biological activity and optimizing its pharmacokinetic profile.

One of the most compelling aspects of 2H-Benzotriazole-2-propanoic acid, ethyl ester is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in generating derivatives with improved binding affinity to biological targets, such as enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The pharmaceutical industry has shown particular interest in benzotriazole derivatives due to their potential as inhibitors of various disease-causing pathways. Preliminary research indicates that compounds like CAS No. 69218-52-6 may exhibit inhibitory effects on enzymes implicated in cancer progression and neurodegenerative diseases. These findings have prompted further investigation into the structure-activity relationships within this class of molecules.

From a synthetic chemistry perspective, 2H-Benzotriazole-2-propanoic acid, ethyl ester serves as a versatile building block for constructing more intricate molecular architectures. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to design molecules with tailored properties. This adaptability has made it a valuable asset in medicinal chemistry libraries used for high-throughput screening and virtual ligand docking studies.

The chemical properties of CAS No. 69218-52-6 also make it an attractive candidate for material science applications. Benzotriazole derivatives are known for their ability to chelate metal ions, which has led to their use in corrosion inhibition and metal extraction processes. Furthermore, their photophysical properties have been explored for applications in optoelectronic devices and sensors.

Recent innovations in green chemistry have highlighted the importance of sustainable synthetic routes for producing benzotriazole-based compounds. Efforts are underway to develop environmentally friendly methods that minimize waste and reduce energy consumption during synthesis. These advancements align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The biological activity of CAS No. 69218-52-6 has been further elucidated through computational modeling and experimental studies. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level, aiding in the rational design of more potent derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion, 2H-Benzotriazole-2-propanoic acid, ethyl ester (CAS No. 69218-52-6) represents a promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are expected to expand, driven by ongoing research efforts aimed at unlocking its full therapeutic and technological potential.